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Compound of Interest

Compound Name:
4,6-Dimethylpyrimidin-2-ol

hydrochloride

CAS No.: 34289-60-6

Cat. No.: B141718

Get Quote

Executive Summary
4,6-Dimethylpyrimidin-2-ol hydrochloride (CAS: 34289-60-6) is a critical heterocyclic

intermediate, primarily utilized in the synthesis of the coccidiostat Nicarbazin and various

antiviral nucleoside analogs.[1] Its isolation efficiency relies heavily on a steep solubility

gradient in acidified alcohols.[1]

This guide analyzes the compound's solubility behavior to validate a "reaction-crystallization"

workflow. The data confirms that while the hydrochloride salt exhibits high aqueous solubility, it

possesses a distinct "inverse" solubility profile in alcoholic solvents compared to its reagents,

enabling high-purity isolation via cooling crystallization.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b141718#bc-rfq
https://www.benchchem.com/product/b141718/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-4-6-dimethylpyrimidin-2-ol-hydrochloride-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name 4,6-dimethyl-1H-pyrimidin-2-one hydrochloride

Common Name
2-Hydroxy-4,6-dimethylpyrimidine HCl (HDP[1]

[2]·HCl)

CAS Number 34289-60-6 (Salt); 108-79-2 (Free Base)

Molecular Formula C₆H₈N₂O[1] · HCl

Molecular Weight 160.60 g/mol

Melting Point 260–270 °C (Decomposition)

Appearance White to light yellow crystalline powder

Solubility Profile & Solvent Selection Strategy
The solubility of HDP[3][2]·HCl is governed by the ionic nature of the hydrochloride salt versus

the lipophilicity of the dimethyl-substituted pyrimidine ring.[1] The following data summarizes

the solubility behavior observed during process optimization.

Qualitative Solubility Matrix
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Solvent Temperature Solubility Status
Process
Implication

Water 20 °C Soluble

Ideal for converting

the salt to the free

base via

neutralization.[1]

Ethanol (EtOH) 80 °C (Reflux) Soluble

Allows homogeneous

reaction conditions for

synthesis.[1]

Ethanol (EtOH) 20 °C Sparingly Soluble

Critical: Facilitates

high-yield precipitation

upon cooling

(crystallization).

Isopropanol (IPA) 65–80 °C Soluble

Alternative reaction

solvent; higher boiling

point than EtOH.

Isopropanol (IPA) 20 °C Insoluble/Low
Excellent anti-solvent

for recrystallization.

Methanol 20 °C Very Slightly Soluble

Not recommended for

primary extraction;

potential wash

solvent.

DMSO 20 °C Soluble

Suitable for analytical

preparation (NMR,

HPLC) but difficult to

remove in process.

Thermodynamic Insight: The "Salting Out" Effect
In the synthesis of HDP·HCl, the presence of excess hydrogen chloride (HCl) in the alcoholic

solvent significantly depresses the solubility of the salt form due to the common ion effect.
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Mechanism: As the concentration of Cl⁻ ions increases in the ethanol/isopropanol matrix, the

solubility equilibrium shifts toward the solid precipitate (

).[1]

Result: This thermodynamic lever ensures that HDP·HCl crystallizes out of the reaction

mixture while impurities (unreacted urea or acetylacetone) remain in solution.[1]

Experimental Protocols
Protocol A: Solubility-Driven Synthesis & Isolation
This protocol utilizes the temperature-dependent solubility in ethanol to isolate HDP[1]·HCl with

>98% purity.

Reagents:

Urea (1.0 eq)[1][2]

Acetylacetone (1.0 eq)[1]

Ethanol (Solvent)[1][2][4][5]

Conc. HCl (Catalyst/Reactant)[1][2][4]

Workflow:

Dissolution: Charge Urea and Acetylacetone into Ethanol at room temperature.

Reaction: Add concentrated HCl slowly. Heat the mixture to reflux (80 °C).

Observation: The mixture becomes homogeneous as reagents dissolve.[1]

Crystallization: Stir at reflux for 2–3 hours.

Cooling: Cool the mixture gradually to 20–25 °C.

Mechanism:[2][4][6] HDP[2][4]·HCl solubility drops precipitously, forming a crystalline

precipitate.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://patents.google.com/patent/CN1024549C/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://patents.google.com/patent/CN1024549C/en
https://patents.google.com/patent/CN1042351A/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB7129502_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://patents.google.com/patent/CN1024549C/en
https://patents.google.com/patent/CN1042351A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://patents.google.com/patent/CN1024549C/en
https://patents.google.com/patent/CN1042351A/en
https://www.quickcompany.in/patents/a-process-for-preparing-4-6-dihydroxypyrimidine
https://patents.google.com/patent/CN1024549C/en
https://patents.google.com/patent/CN1042351A/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4_6-dimethylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filtration: Filter the solids under vacuum.

Washing: Wash the filter cake with cold Ethanol (0–5 °C).

Reasoning: Minimizes redissolution of the product while removing mother liquor impurities.

[1]

Drying: Dry at 60 °C to remove residual solvent.

Protocol B: Conversion to Free Base (Purification)
To obtain the free base (4,6-Dimethylpyrimidin-2-ol), the solubility inversion between water and

the neutral molecule is exploited.[1]

Dissolution: Dissolve the isolated HDP·HCl in Water (approx. 3 mL per gram of salt).[1]

Neutralization: Slowly add 50% NaOH solution until pH 7–8.

Precipitation: The free base, being less polar and less water-soluble than the salt, will

precipitate.[1]

Isolation: Filter the solid free base and wash with cold water.[1][2][4]

Process Visualization
The following diagram illustrates the solubility-driven logic flow for the synthesis and purification

of HDP·HCl.
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Figure 1: Solubility-driven isolation workflow for HDP[1]·HCl and its conversion to the free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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